molecular formula C20H26N2O4S B299816 3-(pentan-3-ylsulfamoyl)-N-(2-phenoxyethyl)benzamide

3-(pentan-3-ylsulfamoyl)-N-(2-phenoxyethyl)benzamide

Cat. No. B299816
M. Wt: 390.5 g/mol
InChI Key: YBCHFZGVJLFKJV-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

3-(pentan-3-ylsulfamoyl)-N-(2-phenoxyethyl)benzamide, also known as PSB-0739, is a novel compound that has been synthesized for scientific research purposes. This compound belongs to the class of benzamide derivatives and has shown potential in various scientific applications.

Mechanism of Action

The mechanism of action of 3-(pentan-3-ylsulfamoyl)-N-(2-phenoxyethyl)benzamide is not fully understood. However, it is known to act as a selective antagonist of the dopamine D3 receptor. By blocking the activity of this receptor, 3-(pentan-3-ylsulfamoyl)-N-(2-phenoxyethyl)benzamide may modulate the release of dopamine and other neurotransmitters in the brain. This modulation may have therapeutic effects in various neurological disorders.
Biochemical and Physiological Effects:
3-(pentan-3-ylsulfamoyl)-N-(2-phenoxyethyl)benzamide has been shown to have various biochemical and physiological effects. In vitro studies have demonstrated that the compound inhibits the growth of cancer cells by inducing apoptosis and cell cycle arrest. The compound has also been shown to modulate the release of dopamine and other neurotransmitters in the brain, which may have therapeutic effects in various neurological disorders.

Advantages and Limitations for Lab Experiments

One of the advantages of 3-(pentan-3-ylsulfamoyl)-N-(2-phenoxyethyl)benzamide is its high affinity for the dopamine D3 receptor, which makes it a valuable tool for studying the role of this receptor in various neurological disorders. Another advantage of the compound is its potential in the treatment of cancer. However, one of the limitations of 3-(pentan-3-ylsulfamoyl)-N-(2-phenoxyethyl)benzamide is its limited solubility in water, which may affect its bioavailability and limit its use in certain experiments.

Future Directions

There are several future directions for the study of 3-(pentan-3-ylsulfamoyl)-N-(2-phenoxyethyl)benzamide. One direction is to further investigate the mechanism of action of the compound and its potential in the treatment of neurological disorders. Another direction is to study the pharmacokinetics and pharmacodynamics of the compound in vivo. Finally, the synthesis of new derivatives of 3-(pentan-3-ylsulfamoyl)-N-(2-phenoxyethyl)benzamide may lead to the discovery of more potent and selective compounds for scientific research purposes.
Conclusion:
In conclusion, 3-(pentan-3-ylsulfamoyl)-N-(2-phenoxyethyl)benzamide is a novel compound that has shown potential in various scientific applications. The compound has been extensively studied for its potential in the treatment of neurological disorders and cancer. The high affinity of 3-(pentan-3-ylsulfamoyl)-N-(2-phenoxyethyl)benzamide for the dopamine D3 receptor makes it a valuable tool for studying the role of this receptor in various neurological disorders. The compound has several advantages and limitations for lab experiments, and there are several future directions for its study.

Synthesis Methods

The synthesis of 3-(pentan-3-ylsulfamoyl)-N-(2-phenoxyethyl)benzamide involves the reaction of 3-aminobenzoic acid with 2-phenoxyethylamine and pentan-3-ylsulfonyl chloride. The reaction proceeds in the presence of a base and a solvent to yield the desired product. The purity of the compound is confirmed by various analytical techniques such as NMR spectroscopy, mass spectrometry, and HPLC.

Scientific Research Applications

3-(pentan-3-ylsulfamoyl)-N-(2-phenoxyethyl)benzamide has been extensively studied for its potential in various scientific applications. One of the primary applications of this compound is in the field of neuroscience. 3-(pentan-3-ylsulfamoyl)-N-(2-phenoxyethyl)benzamide has been shown to have a high affinity for the dopamine D3 receptor, which is implicated in various neurological disorders such as schizophrenia and addiction. The compound has also been studied for its potential in the treatment of cancer, as it has been shown to inhibit the growth of cancer cells in vitro.

properties

Product Name

3-(pentan-3-ylsulfamoyl)-N-(2-phenoxyethyl)benzamide

Molecular Formula

C20H26N2O4S

Molecular Weight

390.5 g/mol

IUPAC Name

3-(pentan-3-ylsulfamoyl)-N-(2-phenoxyethyl)benzamide

InChI

InChI=1S/C20H26N2O4S/c1-3-17(4-2)22-27(24,25)19-12-8-9-16(15-19)20(23)21-13-14-26-18-10-6-5-7-11-18/h5-12,15,17,22H,3-4,13-14H2,1-2H3,(H,21,23)

InChI Key

YBCHFZGVJLFKJV-UHFFFAOYSA-N

SMILES

CCC(CC)NS(=O)(=O)C1=CC=CC(=C1)C(=O)NCCOC2=CC=CC=C2

Canonical SMILES

CCC(CC)NS(=O)(=O)C1=CC=CC(=C1)C(=O)NCCOC2=CC=CC=C2

Origin of Product

United States

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.